Cas no 20602-31-7 (dipentyl propanedioate)
dipentyl propanedioate structure
Product Name:dipentyl propanedioate
CAS No:20602-31-7
MF:C13H24O4
MW:244.327264785767
CID:1398876
PubChem ID:524369
Update Time:2025-04-20
dipentyl propanedioate Chemical and Physical Properties
Names and Identifiers
-
- dipentyl propanedioate
- Dipentyl malonate
- propanedioic acid, dipentyl ester
- MOJJCFBDUWMVJK-UHFFFAOYSA-N
- 20602-31-7
- Diamylmalonat
- AKOS024390673
- DTXSID70335295
- propanedioic acid dipentyl ester
- SCHEMBL240774
-
- Inchi: 1S/C13H24O4/c1-3-5-7-9-16-12(14)11-13(15)17-10-8-6-4-2/h3-11H2,1-2H3
- InChI Key: MOJJCFBDUWMVJK-UHFFFAOYSA-N
- SMILES: O(C(CC(=O)OCCCCC)=O)CCCCC
Computed Properties
- Exact Mass: 244.16752
- Monoisotopic Mass: 244.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
dipentyl propanedioate Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
20602-31-7 (dipentyl propanedioate) Related Products
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- 17373-84-1(Butyl ethyl malonate)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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